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Compound of Interest

Compound Name: invasin

Cat. No.: B1167395

For laboratory professionals engaged in research and drug development, the proper disposal
of recombinant proteins such as invasin is a critical component of laboratory safety and
environmental responsibility. Adherence to these protocols mitigates potential biological risks
and ensures compliance with institutional and regulatory standards.

Immediate Safety and Hazard Assessment

Before initiating any disposal procedures, a thorough risk assessment must be conducted to
categorize the invasin waste. Invasin is a protein derived from pathogenic Yersinia species.
While the purified protein itself is not infectious, it is prudent to handle it with care, considering
its biological origin. The waste should be categorized based on its composition:

e Non-Hazardous Protein Solutions: Invasin in benign buffers (e.g., PBS, Tris).

e Chemically Hazardous Protein Solutions: Invasin mixed with hazardous chemicals (e.g.,
solvents, detergents).

o Solid Biohazardous Waste: Consumables contaminated with invasin (e.g., gloves, pipette
tips, tubes).

Always consult your institution's Environmental Health and Safety (EHS) guidelines for specific
requirements.

Personal Protective Equipment (PPE)
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Standard laboratory PPE is mandatory when handling and disposing of invasin waste to

prevent accidental contact.

Protection Type

Required PPE

Specifications & Rationale

Torso Protection

Laboratory Coat

Long-sleeved and fully
buttoned to protect skin and

clothing from splashes.

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
handling. Double-gloving is
recommended for higher

concentrations.

Eye & Face Protection

Safety Glasses with Side
Shields

Protects against splashes and
aerosols. A face shield may be

required for larger volumes.

Experimental Protocols for Invasin Disposal

The following step-by-step methodologies outline the proper disposal for different forms of

invasin waste.

Protocol 1: Disposal of Liquid Invasin Waste

This protocol applies to invasin solutions not mixed with other hazardous chemicals.

Method 1A: Chemical Inactivation

e Preparation: Work in a well-ventilated area or a chemical fume hood. Prepare a fresh 10%

bleach solution (which provides a final concentration of at least 1% sodium hypochlorite).

Yersinia pseudotuberculosis, the source of invasin, is susceptible to 1% sodium

hypochlorite[1].

 |nactivation: Add the 10% bleach solution to the liquid invasin waste to achieve a final

bleach concentration of at least 1%.
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e Contact Time: Allow the mixture to stand for a minimum of 30 minutes to ensure complete
inactivation.

o Neutralization (if required): If required by local regulations, neutralize the bleach solution with
a suitable agent like sodium thiosulfate.

o Disposal: Pour the inactivated solution down the drain with a copious amount of running
water.

Method 1B: Heat Inactivation

o Preparation: Transfer the liquid invasin waste to a heat-resistant, autoclavable container. Do
not seal the container tightly to avoid pressure buildup.

¢ Inactivation: Heat the solution to 100°C and maintain this temperature for at least 30
minutes.

e Cooling: Allow the solution to cool completely to room temperature.

o Disposal: Pour the inactivated solution down the drain with a large volume of running water.

Protocol 2: Disposal of Chemically Hazardous Invasin
Waste

If the invasin waste is mixed with hazardous chemicals, it must be disposed of as chemical
waste.

o Collection: Collect the waste in a designated, properly labeled, and leak-proof hazardous
waste container.

» Labeling: The label should clearly state "Hazardous Waste" and list all chemical constituents,
including "invasin protein."

o Storage: Store the container in a designated satellite accumulation area.

o Disposal: Arrange for pickup and disposal by your institution's EHS department or a licensed
hazardous waste contractor.
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Protocol 3: Disposal of Solid Invasin Waste

This protocol applies to all consumables that have come into contact with invasin.

e Segregation: Place all contaminated solid waste (e.g., pipette tips, microcentrifuge tubes,
gloves) into a designated biohazard bag.

o Decontamination: The most common method for decontaminating solid biohazardous waste
is autoclaving. Yersinia pseudotuberculosis is sensitive to moist heat (121°C for at least 15
minutes)[1].

o Place the biohazard bag in a secondary, leak-proof, and autoclavable container.

o Autoclave following your institution's standard operating procedures for biohazardous
waste.

o Disposal: After autoclaving, the decontaminated waste can typically be disposed of in the
regular trash. Confirm this with your institutional guidelines.

Waste Type Decontamination Method Final Disposal

o Chemical (1% final bleach) or o )
Liquid (Non-Hazardous) ] Drain with copious water
Heat (100°C, 30 min)

L i None (handled as chemical _
Liquid (Chemically Hazardous) EHS pickup
waste)

Solid Biohazardous Waste Autoclave (121°C, = 15 min) Regular trash (post-autoclave)

Invasin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
invasin waste.
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Workflow for the proper disposal of invasin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Pathogen Safety Data Sheets: Infectious Substances — Yersinia pseudotuberculosis -
Canada.ca [canada.ca]

 To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of Invasin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167395#invasin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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